Cas no 2034585-92-5 (N-(2,3-dimethoxy-2-methylpropyl)-2-(3-methoxyphenyl)acetamide)

• Product Name: N-(2,3-dimethoxy-2-methylpropyl)-2-(3-methoxyphenyl)acetamide
• CAS No: 2034585-92-5
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 5338987
• Update Time: 2025-06-26

N-(2,3-dimethoxy-2-methylpropyl)-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxy-2-methylpropyl)-2-(3-methoxyphenyl)acetamide

• Inchi： 1S/C15H23NO4/c1-15(20-4,11-18-2)10-16-14(17)9-12-6-5-7-13(8-12)19-3/h5-8H,9-11H2,1-4H3,(H,16,17)
• InChI Key： HLXDOMMTQJRNMP-UHFFFAOYSA-N
• SMILES： O(C)C(C)(COC)CNC(CC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 298
• XLogP3: 1.1
• Topological Polar Surface Area: 56.8

Additional information on N-(2,3-dimethoxy-2-methylpropyl)-2-(3-methoxyphenyl)acetamide

N-(2,3-Dimethoxy-2-Methylpropyl)-2-(3-Methoxyphenyl)Acetamide: A Comprehensive Overview

N-(2,3-Dimethoxy-2-Methylpropyl)-2-(3-Methoxyphenyl)Acetamide, also known by its CAS number 2034585-92-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a substituted acetamide group and a dimethoxy-substituted propyl chain. The presence of methoxy groups in both the propyl chain and the phenyl ring suggests that this compound may exhibit interesting pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of methoxy-substituted compounds in drug design due to their ability to modulate pharmacokinetic profiles. The dimethoxy groups in the propyl chain of this compound are particularly noteworthy, as they may enhance solubility and stability in physiological conditions. Additionally, the methoxyphenyl group could contribute to interactions with biological targets, such as enzymes or receptors, making this compound a promising candidate for further research in medicinal chemistry.

The synthesis of N-(2,3-Dimethoxy-2-Methylpropyl)-2-(3-Methoxyphenyl)Acetamide involves a multi-step process that typically begins with the preparation of the dimethoxypropyl chain. This is followed by coupling reactions to introduce the acetamide group and the methoxyphenyl substituent. The exact synthetic pathway may vary depending on the starting materials and reagents used, but optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

In terms of applications, this compound has shown potential in several areas. For instance, its structure suggests that it could act as a ligand in metalloenzyme inhibition studies or as a building block for more complex molecules. Furthermore, the presence of multiple functional groups makes it suitable for further derivatization, enabling researchers to explore its versatility in different chemical environments.

From a pharmacological perspective, the compound's methoxy groups may influence its absorption, distribution, metabolism, and excretion (ADME) properties. These properties are critical for determining whether a compound can be developed into a drug candidate. Preliminary studies indicate that the compound exhibits moderate solubility in aqueous solutions, which is an essential characteristic for oral bioavailability.

Another area of interest is the potential anti-inflammatory and antioxidant activities of this compound. Methoxy-substituted aromatic compounds are known to exhibit such properties due to their ability to scavenge free radicals and inhibit inflammatory pathways. Experimental data from recent studies suggest that this compound may have applications in treating chronic inflammatory diseases or oxidative stress-related conditions.

In conclusion, N-(2,3-Dimethoxy-2-Methylpropyl)-2-(3-Methoxyphenyl)Acetamide (CAS No: 2034585-92-5) is a versatile compound with promising applications in medicinal chemistry and pharmacology. Its unique structure, coupled with favorable pharmacokinetic properties, makes it an attractive target for further research. As advancements in synthetic methodologies and biological screening continue to evolve, this compound holds significant potential for contributing to the development of novel therapeutic agents.